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Compound of Interest

Compound Name: 2-(Ethylsulfonyl)ethanamine

Cat. No.: B062192 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the core molecular attributes of 2-
(Ethylsulfonyl)ethanamine, an important building block in medicinal chemistry and

pharmaceutical research. Its unique sulfonyl group imparts specific properties that are

leveraged in the synthesis of novel therapeutic agents.[1][2]

Molecular Identity and Structure
2-(Ethylsulfonyl)ethanamine is a bifunctional organic compound containing both a primary

amine (-NH₂) and an ethylsulfonyl (-SO₂CH₂CH₃) group. This structure allows it to participate in

a variety of chemical reactions, making it a versatile intermediate.[1][2] The presence of the

ethylsulfonyl moiety can enhance the pharmacokinetic properties of molecules into which it is

incorporated.[1][2]

The canonical SMILES representation of the molecule is CCS(=O)(=O)CCN.[3]

Caption: 2D structure of 2-(Ethylsulfonyl)ethanamine.

Core Physicochemical Data
The fundamental properties of a compound are critical for its application in synthesis and drug

design. The molecular formula and weight are primary identifiers for stoichiometric calculations

and analytical characterization.
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Property Value Source

Molecular Formula C₄H₁₁NO₂S [1][4]

Molecular Weight 137.2 g/mol [1][2]

CAS Number 173336-82-8 [1][3]

Appearance Light pale yellow solid [1][2]

Applications in Research and Development
2-(Ethylsulfonyl)ethanamine serves as a valuable intermediate in several areas of chemical

and pharmaceutical research:

Medicinal Chemistry: It is a key building block in the synthesis of biologically active

molecules and novel therapeutic agents.[1][2] Its ability to undergo nucleophilic substitution

reactions is particularly useful.[1][2]

Drug Discovery: The ethylsulfonyl group can improve the pharmacokinetic profile of drug

candidates.[1][2]

Analytical Chemistry: The compound can be used as a reagent in various analytical

techniques.[1]

Experimental Protocols: Compound Handling
Due to its chemical nature, proper handling and storage are essential to maintain the integrity

of 2-(Ethylsulfonyl)ethanamine.

Temperature: Store the compound at 0-8°C.[1]

Atmosphere: Keep in a tightly sealed container, protected from moisture.

Location: Store in a dry, well-ventilated area away from incompatible substances.
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Solution Preparation Workflow

Equilibrate compound
to room temperature

Weigh desired mass
in fume hood

Select appropriate
solvent

Add solvent to compound
and mix until dissolved

Store solution appropriately
(e.g., 4°C, protected from light)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Ethylsulfonyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062192#2-ethylsulfonyl-ethanamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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